N-(2,3-dimethylphenyl)-2-(1-pyrrolidinyl)-2-thioxoacetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-pyrrolidin-1-yl-2-sulfanylideneacetamide
• InChI: InChI=1S/C14H18N2OS/c1-10-6-5-7-12(11(10)2)15-13(17)14(18)16-8-3-4-9-16/h5-7H,3-4,8-9H2,1-2H3,(H,15,17)
• InChI Key: CLTAEOZAAMZIBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(=S)N2CCCC2)C
• Molecular Formula: C14H18N2OS
• Molecular Weight: 262.37 g/mol

Description

N-(2,3-dimethylphenyl)-2-(1-pyrrolidinyl)-2-thioxoacetamide, also known as DMPT, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DMPT is a sulfur-containing heterocyclic compound that belongs to the thioamide family. It has a molecular formula of C13H18N2OS and a molecular weight of 254.36 g/mol.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-2-(1-pyrrolidinyl)-2-thioxoacetamide is not fully understood, but it is believed to act on the glutamatergic system in the brain. This compound has been shown to increase the levels of glutamate, an excitatory neurotransmitter, in the hippocampus, a brain region important for learning and memory. This increase in glutamate may contribute to the memory-enhancing effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on the glutamatergic system, this compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. This compound has also been shown to increase the levels of cAMP response element-binding protein (CREB), a protein that is involved in memory consolidation.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-2-(1-pyrrolidinyl)-2-thioxoacetamide has several advantages as a research tool. It is relatively easy to synthesize and can be obtained in high purity. It has been shown to have a good safety profile and is well-tolerated in animal models. However, there are also some limitations to the use of this compound in laboratory experiments. The exact mechanism of action is not fully understood, and there is still much to learn about its effects on the brain. Additionally, the effects of this compound may vary depending on the species and strain of animal used in experiments.

Future Directions

There are several potential future directions for research on N-(2,3-dimethylphenyl)-2-(1-pyrrolidinyl)-2-thioxoacetamide. One area of interest is the development of this compound-based drugs for the treatment of cognitive disorders such as Alzheimer's disease. Another area of interest is the investigation of the effects of this compound on other neurotransmitter systems in the brain. Finally, future research could explore the potential use of this compound in combination with other drugs or therapies for the treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in scientific research. Its memory-enhancing and anxiolytic effects make it a candidate for the development of drugs for the treatment of cognitive and psychiatric disorders. While there is still much to learn about its mechanism of action and effects on the brain, this compound represents an exciting area of research with many potential future directions.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-(1-pyrrolidinyl)-2-thioxoacetamide has been shown to have potential applications in scientific research, particularly in the field of neuroscience. It has been found to enhance memory consolidation and improve learning and memory in animal models. This compound has also been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.